Cas no 1190315-04-8 (7-Fluoro-5-azaindole)

• Product Name: 7-Fluoro-5-azaindole
• CAS No: 1190315-04-8
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD12962591
• CID: 1083802
• PubChem ID: 53413168
• Update Time: 2025-11-02

7-Fluoro-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1H-pyrrolo[3,2-c]pyridine
• 7-Fluoro-5-azaindole
• NZTLFCZYNVBVKQ-UHFFFAOYSA-N
• 7-fluoro-pyrrolo[3,2-c]pyridine
• PB30026
• FCH1136565
• BC260592
• ST24045654
• DB-296747
• SCHEMBL15637141
• MFCD12962591
• 1190315-04-8
• AMY9992
• A892733
• CS-0044042
• SY251600
• DS-16858
• AKOS022182225
• 1H-Pyrrolo[3,2-c]pyridine, 7-fluoro-

• MDL： MFCD12962591
• Inchi： 1S/C7H5FN2/c8-6-4-9-3-5-1-2-10-7(5)6/h1-4,10H
• InChI Key： NZTLFCZYNVBVKQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC2C=CNC=21

Computed Properties

• Exact Mass: 136.04367633g/mol
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 1.1

Experimental Properties

• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 279.3±20.0 ºC (760 Torr),
• Flash Point: 122.7±21.8 ºC,
• Solubility: Slightly soluble (6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-Fluoro-5-azaindole

Exploring 7-Fluoro-5-azaindole (CAS No. 1190315-04-8): A Versatile Building Block in Modern Pharmaceutical Research

In the realm of heterocyclic chemistry, 7-Fluoro-5-azaindole (CAS No. 1190315-04-8) has emerged as a pivotal scaffold for drug discovery and material science applications. This fluorinated azaindole derivative combines the structural advantages of indole-based systems with the electronic effects of fluorine substitution, making it a sought-after intermediate for designing bioactive molecules. Its unique molecular structure features a nitrogen atom at the 5-position and a fluorine atom at the 7-position, which significantly influences its physicochemical properties and binding affinity to biological targets.

The growing interest in 7-Fluoro-5-azaindole aligns with current trends in precision medicine and kinase inhibitor development, where researchers frequently search for "fluorinated heterocycles in cancer therapy" or "azaindole-based kinase inhibitors." This compound's ability to modulate protein-protein interactions and enzyme activity has positioned it as a key player in addressing challenges like drug resistance and selectivity optimization. Recent patent analyses reveal its incorporation in clinical candidates targeting JAK/STAT pathways and BTK inhibitors, reflecting its relevance in autoimmune and oncology research.

From a synthetic perspective, CAS 1190315-04-8 offers distinct advantages for medicinal chemistry workflows. The fluorine atom enhances metabolic stability—a frequent search term like "fluorine in drug design"—while the 5-azaindole core provides multiple vectors for structural diversification. This dual functionality explains why queries such as "fluorinated azaindole synthesis" and "SAR studies of 7-substituted azaindoles" have surged in scientific databases. The compound's logP and hydrogen bonding capacity make it particularly valuable for optimizing CNS-penetrant molecules, addressing the industry's focus on neurotherapeutics.

Beyond pharmaceuticals, 7-Fluoro-5-azaindole finds applications in agrochemical research and OLED materials, responding to search trends around "heterocycles in crop protection" and "nitrogen-rich emitters." Its photophysical properties are being explored for fluorescence probes, with researchers investigating its potential in bioimaging applications. The compound's versatility is further highlighted by its role in catalysis, where it serves as a ligand precursor for transition metal complexes.

Quality control of 1190315-04-8 remains a critical discussion point, as evidenced by frequent searches for "HPLC methods for azaindole analysis" and "fluorine NMR characterization." Advanced analytical techniques like LC-MS and X-ray crystallography are essential for verifying the compound's purity and regioisomeric composition, particularly given the rising demand for high-purity intermediates in lead optimization. The pharmaceutical industry's shift toward continuous manufacturing has also spurred interest in scalable synthetic routes for this building block.

Environmental and regulatory considerations surrounding fluorinated compounds have prompted investigations into green chemistry approaches for 7-Fluoro-5-azaindole production. Search terms like "sustainable fluorination methods" and "biodegradable heterocycles" reflect this paradigm shift. Recent advances in electrochemical fluorination and flow chemistry demonstrate progress toward more sustainable manufacturing processes for this valuable intermediate.

The intellectual property landscape for CAS 1190315-04-8 continues to evolve, with patent analytics revealing its incorporation in novel PROTAC degraders and allosteric modulators—topics generating substantial search traffic in medicinal chemistry forums. Its role in fragment-based drug design (another trending search term) underscores the compound's utility in early-stage discovery. As the field moves toward AI-driven molecular design, the well-characterized properties of 7-Fluoro-5-azaindole make it a frequent input for machine learning models predicting drug-likeness.

Looking ahead, the demand for 1190315-04-8 is projected to grow alongside developments in targeted protein degradation and RNA-targeting small molecules. Its balanced lipophilicity and hydrogen bond acceptor/donor count align perfectly with contemporary molecular glues research—a hot topic generating thousands of monthly searches. With ongoing studies exploring its potential in epigenetic modulation and immune-oncology, this fluorinated azaindole derivative remains at the forefront of innovative therapeutic strategies.